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Compound of Interest

Compound Name: 2,4,5-Trichlorotoluene

Cat. No.: B165455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4,5-Trichlorotoluene, a
significant organochlorine compound. This document details its chemical and physical
properties, safety information, and insights into its synthesis and analysis, tailored for

professionals in research and development.

Identifier
Name Data
Chemical Name 2,4,5-Trichlorotoluene
CAS Number 6639-30-1
Molecular Formula C7HsCls
IUPAC Name 1,2,4-Trichloro-5-methylbenzene
Synonyms Benzene, 1,2,4-trichloro-5-methyl-

Physicochemical Properties

The physical and chemical characteristics of 2,4,5-Trichlorotoluene are summarized in the
table below, providing essential data for laboratory and industrial applications.
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Property Value Reference
Molecular Weight 195.47 g/mol [1112]
Colorless needles, gray flakes
Appearance , .
or off-white lumpy solid
Melting Point 79-81 °C
Boiling Point 238.6 °C at 760 mmHg
Density 1.38 g/cm3
Insoluble in water; Soluble in
Solubility alcohol, benzene, and diethyl [3]
ether
Flash Point 149.5°C
Refractive Index 1.559
LogP 3.95520

Safety and Hazard Information

Understanding the safety and hazard profile of 2,4,5-Trichlorotoluene is critical for its handling
and use in research and manufacturing.

Hazard Classification (GHS) Statement

Eye Damage/Irritation H318: Causes serious eye damage

) H413: May cause long lasting harmful effects to
Aquatic Hazard (long-term)

aquatic life
Precautionary Statements (GHS) Code
Prevention P273, P280
Response P305+P351+P338, P310
Disposal P501
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Note: According to aggregated GHS information, this chemical does not meet GHS hazard
criteria in a significant percentage of reports. However, the potential for serious eye damage
and long-term aquatic effects should be noted and appropriate safety precautions taken.

Experimental Protocols
Synthesis of 2,4,5-Trichlorotoluene

A common method for the synthesis of 2,4,5-Trichlorotoluene involves the chlorination of p-
chlorotoluene. The following is a general protocol derived from established industrial
processes.[4]

Materials:

p-Chlorotoluene

Chlorine gas

Ring-chlorination catalyst (e.g., iron filings, aluminum chloride)

Co-catalyst (e.g., a sulfur compound or a metal sulfide like ferrous sulfide)[4]

Inert solvent (optional)
Procedure:

 In a suitable reaction vessel equipped with a stirrer, gas inlet, and a system for monitoring
the reaction progress (e.g., by weight increase or specific gravity), charge the p-
chlorotoluene and the catalyst system.

« Introduce chlorine gas into the reaction mixture at a controlled rate. The reaction is typically
carried out at a temperature range of 25 to 50°C to favor the formation of the desired isomer
and minimize side-chain chlorination.[4]

o Continue the chlorination until the desired degree of chlorination is achieved, which can be
determined by monitoring the weight of the reaction mixture. The target is an average of
approximately three chlorine atoms per molecule of toluene.[4]
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e Upon completion, the reaction mixture will contain a mixture of chlorotoluene isomers,
including dichlorotoluenes, trichlorotoluenes, and tetrachlorotoluenes.

e The trichlorotoluene fraction is then separated from the crude product mixture, typically by
fractional distillation.

e To isolate substantially pure 2,4,5-Trichlorotoluene, the trichlorotoluene fraction can be
further purified by fractional distillation or fractional crystallization.[4]

Analytical Methods

The analysis of 2,4,5-Trichlorotoluene is commonly performed using gas chromatography
coupled with mass spectrometry (GC-MS).

Sample Preparation (for environmental samples):

o Extraction: For water samples, liquid-liquid extraction with a suitable organic solvent (e.g.,
hexane or dichloromethane) is a common method. For solid samples like soil or sediment,
techniques such as Soxhlet extraction or ultrasonic extraction can be employed.

¢ Clean-up: The crude extract may require a clean-up step to remove interfering substances.
This can be achieved using techniques like column chromatography with adsorbents such as
silica gel or alumina.

o Concentration: The cleaned-up extract is typically concentrated to a smaller volume to
enhance the sensitivity of the analysis.

GC-MS Analysis:

e Gas Chromatograph (GC): A GC system equipped with a capillary column suitable for the
separation of chlorinated aromatic compounds is used.

« Injector: A split/splitless injector is commonly used for sample introduction.

o Oven Temperature Program: A temperature program is optimized to achieve good separation
of 2,4,5-Trichlorotoluene from other isomers and matrix components.
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e Mass Spectrometer (MS): A mass spectrometer is used as the detector. It can be operated in
either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for
enhanced sensitivity in quantitative analysis.

o Quantification: Quantification is typically performed using an internal or external standard
method with a certified reference material of 2,4,5-Trichlorotoluene.

Visualizations
Synthesis and Purification Workflow for 2,4,5-Trichlorotoluene

The following diagram illustrates the general workflow for the synthesis and purification of
2,4,5-Trichlorotoluene.
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Caption: General workflow for the synthesis and purification of 2,4,5-Trichlorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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